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Compound of Interest

Compound Name: Diethyl hexafluoroglutarate

Cat. No.: B1361353

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
toxicological profile of Diethyl Hexafluoroglutarate (CAS No. 424-40-8). The information is
intended to support researchers, scientists, and drug development professionals in the safe
use and management of this compound in a laboratory or industrial setting. All quantitative data
has been summarized for clarity, and generalized experimental protocols based on standard
regulatory guidelines are provided for context.

Chemical and Physical Properties

Diethyl hexafluoroglutarate is a clear, colorless to light orange/yellow/green liquid.[1] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Diethyl Hexafluoroglutarate

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1361353?utm_src=pdf-interest
https://www.benchchem.com/product/b1361353?utm_src=pdf-body
https://www.benchchem.com/product/b1361353?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9874
https://www.benchchem.com/product/b1361353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C9H10F604 [2]
Molecular Weight 296.16 g/mol [2]
CAS Number 424-40-8 [2]
Appearance Clear liquid, light orange to 1]
yellow to green
Boiling Point 75 °C [3]
Density 1.344 g/cm3 [3]
Refractive Index 1.3599 [3]

Flash Point 76-79°C / 3mm [1][3]
Diethyl 2,2,3,3,4,4-
hexafluoropentanedioate,

Synonyms Diethyl perfluoroglutarate, [4]

Hexafluoroglutaric acid diethyl

ester

Toxicological Profile

The primary toxicological concern with diethyl hexafluoroglutarate is its potential to cause
irritation to the skin, eyes, and respiratory system. It is also classified as harmful if inhaled. The
acute oral toxicity has been determined in mice.

Table 2: Acute Toxicity Data for Diethyl Hexafluoroglutarate

Test Species Route Value Reference

LD50 Mouse Oral 4200 mg/kg [11[3]

Hazard Identification and Classification
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Diethyl hexafluoroglutarate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its
hazard and precautionary statements is provided in Table 3.

Table 3: GHS Hazard Classification for Diethyl Hexafluoroglutarate

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1361353?utm_src=pdf-body
https://www.benchchem.com/product/b1361353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Classification Code Statement Reference
Flammable Liquids H227 Combustible liquid [4]
Acute Toxicity, o
) H332 Harmful if inhaled [4]
Inhalation
Skin Irritation H315 Causes skin irritation [4]
o Causes serious eye
Eye Irritation H319 o [4]
irritation
Specific target organ
toxicity — single May cause respirato
o omeE H335 e Y
exposure (Respiratory irritation
tract irritation)
Keep away from heat,
Precautionary hot surfaces, sparks,
Statement P210 open flames and other  [4]
(Prevention) ignition sources. No
smoking.
Precautionary Avoid breathing
Statement P261 dust/fume/gas/mistiva  [4]
(Prevention) pors/spray.
Precautionary )
Wash skin thoroughly
Statement P264 ] [4]
) after handling.
(Prevention)
Precautionary Use only outdoors or
Statement p271 in a well-ventilated [4]
(Prevention) area.
Wear protective
Precautionary gloves/protective
Statement P280 clothing/eye [4]
(Prevention) protection/face
protection.
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IF ON SKIN: Wash
P302+P352 with plenty of soap [4]
and water.

Precautionary

Statement (Response)

IF INHALED: Remove

Precautionary person to fresh air and
P304+P340 [4]
Statement (Response) keep comfortable for
breathing.

IF IN EYES: Rinse
cautiously with water
for several minutes.

Precautionar
Y P305+P351+P338 Remove contact [4]

Statement (Response) lenses, if present and

easy to do. Continue

rinsing.
Call a POISON
Precautionary CENTER or
pP312 o [4]
Statement (Response) doctor/physician if you
feel unwell.

Store in a well-

Precautionary ventilated place. Keep
P403+P233 o [4]
Statement (Storage) container tightly
closed.
Dispose of
Precautionary contents/container to
. P501 [4]
Statement (Disposal) an approved waste

disposal plant.

Experimental Protocols

While specific, detailed experimental reports for diethyl hexafluoroglutarate are not publicly
available, the following sections describe the general methodologies based on OECD
guidelines that are typically used to assess the toxicological endpoints for a chemical of this
nature.
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Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

The acute oral toxicity of a substance is often determined using the Acute Toxic Class Method.
This method is a stepwise procedure with the use of a limited number of animals.

+ Animal Selection and Preparation: Healthy, young adult rodents (typically rats, with females
often being the default) are used. The animals are acclimatized to the laboratory conditions
and fasted prior to dosing.

o Dose Administration: The test substance is administered in a single dose by gavage. The
volume administered is based on the animal's body weight. The starting dose is selected
from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

» Observation: The animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days. Observations are made frequently on the day of dosing and
at least daily thereatfter.

o Endpoint: The outcome of the test is the classification of the substance into a toxicity
category based on the observed mortality at different dose levels.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

o Animal Selection and Preparation: Healthy, young adult albino rabbits are typically used. The
fur on the dorsal area of the trunk is clipped or shaved approximately 24 hours before the
test.

o Test Substance Application: A small amount (0.5 mL for liquids) of the test substance is
applied to a small area of the skin (approximately 6 cm?) and covered with a gauze patch
and a semi-occlusive dressing.

o Exposure and Observation: The exposure period is typically 4 hours. After removal of the
patch, the skin is examined for signs of erythema (redness) and edema (swelling) at
specified time points (e.g., 1, 24, 48, and 72 hours) and graded according to a standardized
scoring system. The reversibility of the skin reactions is also observed.
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Acute Eye Irritation/Corrosion (OECD 405)

This test assesses the potential of a substance to cause eye irritation or damage.
e Animal Selection: Healthy, young adult albino rabbits are generally used.

o Test Substance Application: A single dose of the test substance (typically 0.1 mL for liquids)
is instilled into the conjunctival sac of one eye of the animal. The other eye remains
untreated and serves as a control.

» Observation: The eyes are examined for ocular reactions (corneal opacity, iris lesions,
conjunctival redness and swelling) at specific intervals after instillation (e.g., 1, 24, 48, and
72 hours). The reactions are scored according to a standardized system. The reversibility of
any observed lesions is also evaluated.

Safe Handling and Storage Workflow

The following diagram outlines a logical workflow for the safe handling of diethyl
hexafluoroglutarate, from receipt to disposal.
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Receipt & Storage

Receive Shipment

Inspect for Damage

Damaged

Store in a cool, well-ventilated area away from ignition sources. Keep container tightly closed.

| Quarantine and report to safety officer.

Handling & Use

Don Personal Protective Equipment (PPE):
- Safety glasses with side-shields or goggles
- Chemical-resistant gloves (e.g., nitrile)

- Lab coat or protective clothing

'

‘ Work in a well-ventilated area or a chemical fume hood,

'

Handle with care to avoid contact with skin and eyes. Avoid breathing vapors.

Emergency Procedures

Use only non-sparking tools. ‘Small Spill; s ap
v parking Absorb with inert material and place in a suitable container for disposal. Use dry sand, cohol- ut i al
- Inhalation: Move to fresh air

Waste Disposal

Collect waste in a labeled, sealed container.

Dispose of contents/container to an approved waste disposal plant in accordance with local regulations,

Click to download full resolution via product page

Caption: Safe handling workflow for Diethyl Hexafluoroglutarate.
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Stability and Reactivity

Diethyl hexafluoroglutarate is stable under normal handling and storage conditions.[5]
However, it is a combustible liquid and should be kept away from heat, sparks, open flames,
and other ignition sources.[4] Incompatible materials and hazardous decomposition products
should be considered as part of a comprehensive risk assessment.

Personal Protective Equipment (PPE)

When handling diethyl hexafluoroglutarate, it is essential to use appropriate personal
protective equipment to minimize exposure.

o Eye and Face Protection: Wear safety glasses with side shields or chemical goggles.[4]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin contact.[4]

» Respiratory Protection: Use in a well-ventilated area. If engineering controls are not sufficient
to control airborne concentrations, a NIOSH-approved respirator may be necessary.[4]

First Aid Measures

In the event of exposure to diethyl hexafluoroglutarate, the following first aid measures
should be taken:

« If on Skin: Wash with plenty of soap and water.[4] If skin irritation occurs, seek medical
advice.[4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[4] If eye irritation persists, get medical advice/attention.[4]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4] Call a
poison center or doctor if you feel unwell.[4]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.
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Spill and Disposal Procedures

o Spills: In the event of a spill, eliminate all ignition sources. Absorb the spill with a non-
combustible absorbent material (e.g., sand, earth, vermiculite) and place it in a suitable,
labeled container for disposal.[4] Ensure adequate ventilation.

» Disposal: Dispose of waste materials and containers in accordance with local, regional, and
national regulations.[4] Do not allow the substance to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.benchchem.com/product/b1361353?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/9874
https://pubchem.ncbi.nlm.nih.gov/compound/9874
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://x-cellr8.com/regulatory-safety-testing/ocular-irritection/
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2123-3-32.pdf
https://www.benchchem.com/product/b1361353#diethyl-hexafluoroglutarate-safety-and-handling
https://www.benchchem.com/product/b1361353#diethyl-hexafluoroglutarate-safety-and-handling
https://www.benchchem.com/product/b1361353#diethyl-hexafluoroglutarate-safety-and-handling
https://www.benchchem.com/product/b1361353#diethyl-hexafluoroglutarate-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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